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Compound of Interest

Compound Name:
4-(Piperidin-4-yl)phenol

hydrobromide

CAS No.: 1869912-48-0

Cat. No.: B1409212

Get Quote

4-(Piperidin-4-yl)phenol Hydrobromide: A Critical
Pharmacophore Intermediate
Part 1: Executive Summary & Chemical Identity
CAS Number 1869912-48-0 corresponds to 4-(Piperidin-4-yl)phenol hydrobromide, a

specialized salt form of the free base 4-(piperidin-4-yl)phenol (CAS 62614-84-0).

This compound serves as a high-value bifunctional building block in medicinal chemistry.[1] Its

structure—comprising a basic piperidine ring linked to a phenolic moiety—acts as a versatile

scaffold.[1] It is extensively employed in the synthesis of Androgen Receptor (AR) down-

regulators (e.g., AZD3514), NMDA receptor antagonists, and SHP2 (PTPN11) inhibitors.[1] The

phenol group often functions as a tyrosine mimic, making it essential for designing inhibitors of

tyrosine phosphatases and kinases.[1]
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Property Specification

Chemical Name 4-(Piperidin-4-yl)phenol hydrobromide

Common Synonyms
4-(4-Hydroxyphenyl)piperidine HBr; 4-Piperidin-

4-yl-phenol hydrobromide

CAS Number 1869912-48-0

Free Base CAS 62614-84-0

Molecular Formula C₁₁H₁₅NO[2][3][4][5][6][7][8] · HBr

Molecular Weight 258.16 g/mol (Salt); 177.25 g/mol (Free Base)

SMILES OC1=CC=C(C2CCNCC2)C=C1.Br

InChI Key BSEWCHKPJQZHID-UHFFFAOYSA-N

Part 2: Physicochemical Properties
The hydrobromide salt form is preferred in synthesis and storage due to its enhanced

crystallinity and stability compared to the free base.[1]

2.1 Quantitative Physicochemical Data
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Property Value / Description Context & Relevance

Appearance Off-white to pale beige solid

Crystalline powder form

facilitates accurate weighing

and handling.

Solubility

High: Water, DMSO,

MethanolLow: DCM, Hexane,

Ether

The ionic HBr lattice confers

high aqueous and polar

organic solubility, ideal for

nucleophilic substitution

reactions in polar solvents.

Melting Point >200 °C (Decomposition)

High lattice energy typical of

hydrobromide salts; exact

value depends on crystal habit

and purity.[1]

pKa (Acidic) ~10.0 (Phenolic -OH)

The phenol moiety is weakly

acidic; deprotonation requires

a base like K₂CO₃ or Cs₂CO₃.

[1]

pKa (Basic) ~11.0 (Piperidine -NH)

The secondary amine is highly

basic.[1] In the HBr salt, this

nitrogen is protonated (

), protecting it from oxidation.

[1]

LogP
0.45 (Predicted for Salt)1.6

(Free Base)

The salt is hydrophilic.[1] The

free base has moderate

lipophilicity, allowing it to

penetrate hydrophobic pockets

in proteins (e.g., AR, SHP2).[1]

Hygroscopicity Moderate

HBr salts can be hygroscopic;

storage under inert

atmosphere (Argon/Nitrogen)

is recommended to prevent

caking.[1]
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2.2 Structural Significance: Tyrosine Mimicry
The 4-hydroxyphenyl moiety tethered to a piperidine ring structurally mimics the side chain of

Tyrosine.[1]

Mechanism: In drug design, this scaffold is often used to occupy the tyrosine-binding pockets

of enzymes (like SHP2) or receptors.[1]

Synthetic Implication: The molecule offers two distinct vectors for diversification:

N-alkylation/acylation at the piperidine nitrogen.

O-alkylation/arylation at the phenolic oxygen.

Part 3: Synthetic Utility & Reaction Pathways
This section details the primary chemical transformations where CAS 1869912-48-0 is utilized.

3.1 Divergent Synthesis Workflow
The compound is a "linchpin" intermediate.[1] The following diagram illustrates its divergent

utility in synthesizing distinct drug classes.
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Caption: Divergent synthetic pathways utilizing 4-(Piperidin-4-yl)phenol HBr as a core scaffold

for oncology and neurology targets.
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3.2 Case Study: Synthesis of Androgen Receptor Down-
regulators (AZD3514)
In the development of AZD3514 (a drug for castration-resistant prostate cancer), this

intermediate is coupled with a chlorotriazolopyridazine core.[1]

Reaction Type: Nucleophilic Aromatic Substitution (

).[1]

Protocol Insight: The piperidine nitrogen acts as the nucleophile.[1] The reaction typically

requires a polar aprotic solvent (DMA/DMF) and a base (Triethylamine) to scavenge the HBr

and drive the reaction.[1]

Part 4: Experimental Protocols
These protocols are designed for researchers using CAS 1869912-48-0 in hit-to-lead

optimization.

4.1 Free Base Liberation (Standard Procedure)
Since the HBr salt is acidic, it must often be neutralized before use in nucleophilic reactions.[1]

Dissolution: Dissolve 1.0 eq of CAS 1869912-48-0 in minimal water.

Neutralization: Slowly add saturated

or

until pH reaches ~10. A precipitate (the free base) will form.[1]

Extraction: Extract 3x with Ethyl Acetate or DCM/Isopropanol (3:1).

Drying: Dry organic layer over

, filter, and concentrate in vacuo.

Validation: Confirm by NMR (loss of HBr protons) or LCMS (MW 177.25).

4.2 Solubility Assay (Pre-formulation)
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For biological assays, preparing a stock solution is critical.[1]

Vehicle: DMSO (Dimethyl Sulfoxide).[1][9]

Concentration: 10 mM to 50 mM.[1]

Procedure: Weigh 2.58 mg of salt into a vial. Add 1.0 mL of DMSO.[1] Vortex for 30 seconds.

[1] Sonicate if necessary.[1]

Stability: Store DMSO stocks at -20°C. Avoid repeated freeze-thaw cycles as the phenol is

oxidation-sensitive.

Part 5: Handling and Safety (E-E-A-T)
Signal Word: WARNING

Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).

[1][10]

Storage: Store at Room Temperature (20-25°C) in a tightly sealed container. The HBr salt is

stable, but prolonged exposure to moist air can lead to deliquescence.[1]

Incompatibility: Strong oxidizing agents.[1] The phenolic ring is electron-rich and susceptible

to oxidative degradation.[1]
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pharmacophore's role in NMDA antagonism).[1]

PubChem Compound Summary. "4-(4-Hydroxyphenyl)piperidine."[1] National Center for

Biotechnology Information.[1] (Physicochemical data source for the free base).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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